N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide

• IUPAC Name: N-[[1-[(2-methyl-4-pyrazol-1-ylphenyl)methyl]piperidin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H26N4O/c1-15-11-19(23-10-4-8-21-23)7-6-18(15)14-22-9-3-5-17(13-22)12-20-16(2)24/h4,6-8,10-11,17H,3,5,9,12-14H2,1-2H3,(H,20,24)
• InChI Key: HOVMYBJBSYNCLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=CC=N2)CN3CCCC(C3)CNC(=O)C
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide, also known as MP-10, is a novel compound that has been gaining significant attention in the scientific research community. This compound has been found to have potential applications in the field of medicine and has been the subject of extensive research in recent years.

Mechanism of Action

The mechanism of action of N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems in the brain. N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has been found to increase the levels of dopamine and acetylcholine in the brain, which may contribute to its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has been found to have a number of biochemical and physiological effects. Studies have shown that N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide can increase the levels of antioxidant enzymes in the brain, which may contribute to its neuroprotective effects. Additionally, N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has been found to reduce inflammation in the brain and improve blood flow, which may also contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for certain neurotransmitter systems. However, there are also some limitations to its use in lab experiments, including its limited solubility and potential toxicity at high doses.

Future Directions

There are several future directions for research on N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide. One area of interest is the potential use of N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide and its potential side effects. Finally, there is a need for the development of more efficient synthesis methods for N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide to facilitate its use in future research.

Scientific Research Applications

N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has been found to have potential applications in the field of medicine, particularly in the treatment of various neurological disorders. Studies have shown that N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, N-({1-[2-methyl-4-(1H-pyrazol-1-yl)benzyl]piperidin-3-yl}methyl)acetamide has been found to have analgesic properties and may be effective in the treatment of chronic pain.